4-[2-(Propane-2-sulfonyl)ethyl]piperidine

• Molecular Formula: C10H21NO2S
• Molecular Weight: 219.35 g/mol
• IUPAC Name: 4-(2-propan-2-ylsulfonylethyl)piperidine
• InChI: InChI=1S/C10H21NO2S/c1-9(2)14(12,13)8-5-10-3-6-11-7-4-10/h9-11H,3-8H2,1-2H3
• InChI Key: XQCJLSAMZGSTQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)CCC1CCNCC1

Description

4-[2-(Propane-2-sulfonyl)ethyl]piperidine is a piperidine derivative characterized by a propane-2-sulfonyl group attached via an ethyl linker to the piperidine ring.

Preparation Methods

The synthesis of 4-[2-(Propane-2-sulfonyl)ethyl]piperidine typically involves the reaction of piperidine with propane-2-sulfonyl chloride under controlled conditions. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as distillation or chromatography to obtain the desired product .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. These methods often include continuous flow processes and automated systems to ensure consistent production quality .

Chemical Reactions Analysis

4-[2-(Propane-2-sulfonyl)ethyl]piperidine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield the corresponding amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group, where nucleophiles such as amines or thiols replace the sulfonyl group to form new derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

4-[2-(Propane-2-sulfonyl)ethyl]piperidine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: This compound can be used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: It is used in the production of specialty chemicals and materials, including polymers and surfactants.

Mechanism of Action

The mechanism of action of 4-[2-(Propane-2-sulfonyl)ethyl]piperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group can form strong interactions with active sites of enzymes, leading to inhibition or modulation of enzyme activity. Additionally, the piperidine ring can interact with receptor sites, affecting signal transduction pathways and cellular responses .

Comparison with Similar Compounds

Structural Features

The table below highlights key structural differences between the target compound and its analogs:

Compound Name	Substituent on Piperidine	Functional Group Characteristics
4-[2-(Propane-2-sulfonyl)ethyl]piperidine	Propane-2-sulfonyl ethyl	Polar sulfonyl group, strong H-bond acceptor
4-[2-(Methylsulfanyl)ethyl]piperidine	Methylsulfanyl ethyl	Thioether (less polar, lipophilic)
4-[2-(4-Chloro-2-isopropylphenoxy)ethyl]piperidine HCl	Phenoxy ethyl (chloro/isopropyl)	Aromatic, halogenated, bulky substituent
INDALPINE (4-[2-(3-Indolyl)ethyl]piperidine)	Indole ethyl	Aromatic heterocycle, H-bond donor/acceptor
Ethyl 2-(piperidin-4-yl)acetate	Ethyl acetate	Ester group (moderate polarity)

Key Observations :

• Bulky substituents (e.g., phenoxy derivatives in ) may hinder binding to compact enzymatic pockets, whereas smaller groups like sulfonyl or methylsulfanyl offer flexibility .

Physicochemical Properties

Property	4-[2-(Propane-2-sulfonyl)ethyl]piperidine (Predicted)	4-[2-(Methylsulfanyl)ethyl]piperidine	INDALPINE	Ethyl 2-(piperidin-4-yl)acetate
Molecular Weight (g/mol)	~249.3	175.3 (C8H17NS)	216.3	171.2
LogD (pH 5.5)	~1.2 (estimated)	Not reported	~2.5	0.8
H-bond Acceptors	4 (sulfonyl O, piperidine N)	1 (piperidine N)	2	3
H-bond Donors	1 (piperidine NH+)	1	1	0

Key Observations :

• The sulfonyl group increases H-bond acceptors, contributing to higher polarity and lower LogD compared to INDALPINE or methylsulfanyl analogs.
• Ethyl 2-(piperidin-4-yl)acetate exhibits the lowest LogD due to its ester group, favoring solubility in polar solvents .

Biological Activity

4-[2-(Propane-2-sulfonyl)ethyl]piperidine, also known as a piperidine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the compound's biological properties, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound features a piperidine ring substituted with a propane-2-sulfonyl group. This structure is significant as it influences the compound's solubility, bioavailability, and interaction with biological targets.

The biological activity of 4-[2-(Propane-2-sulfonyl)ethyl]piperidine is primarily attributed to its ability to interact with specific molecular targets, including receptors and enzymes. It acts as a ligand that can modulate these targets' activities, influencing various biological pathways.

Biological Activities

Research has highlighted several notable biological activities associated with this compound:

• Antimicrobial Activity : Preliminary studies suggest that 4-[2-(Propane-2-sulfonyl)ethyl]piperidine exhibits antimicrobial properties, potentially inhibiting the growth of various bacterial strains.
• Anticancer Properties : Investigations into the cytotoxic effects of this compound have shown promising results against different cancer cell lines, indicating its potential as an anticancer agent.
• Neuroprotective Effects : Some studies indicate that the compound may have neuroprotective properties, making it a candidate for further exploration in neurodegenerative disease models.

Structure-Activity Relationship (SAR)

The effectiveness of 4-[2-(Propane-2-sulfonyl)ethyl]piperidine can be influenced by structural modifications. Variations in substituents on the piperidine ring and the length of the alkyl chain can significantly affect biological activity. The following table summarizes some relevant compounds and their activities:

Compound	Activity	IC50 (µM)	Notes
4-[2-(Propane-2-sulfonyl)ethyl]piperidine	Antimicrobial	TBD	Further studies needed
Piperidine Derivative A	Anticancer	0.5	Effective against breast cancer cells
Piperidine Derivative B	Neuroprotective	1.2	Shows promise in animal models

Case Studies and Research Findings

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of various piperidine derivatives, including this compound. The results indicated significant inhibition against Gram-positive bacteria, suggesting potential therapeutic applications in treating bacterial infections.
• Cytotoxicity Assays : In vitro cytotoxicity assays demonstrated that this compound effectively reduced cell viability in several cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer) cells. The observed IC50 values were lower than those for many existing chemotherapeutics, indicating its potential as a lead compound for drug development.
• Neuroprotective Studies : Research focusing on neuroprotection revealed that this compound could attenuate oxidative stress-induced neuronal damage in cultured neurons, suggesting mechanisms involving antioxidant activity.